2-chloro-N-(2,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C18H15ClN2OS
• Molecular Weight: 342.8 g/mol
• IUPAC Name: 2-chloro-N-(2,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H15ClN2OS/c1-11-8-9-14(12(2)10-11)20-17(22)16-15(21-18(19)23-16)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,20,22)
• InChI Key: SNOKTVZVHLMPKU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(N=C(S2)Cl)C3=CC=CC=C3)C

Description

2-chloro-N-(2,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide is a chemical compound that has shown potential in scientific research. It is a thiazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes, such as acetylcholinesterase, which can lead to increased levels of neurotransmitters in the brain.
Biochemical and Physiological Effects:
2-chloro-N-(2,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as potential as a treatment for Alzheimer's disease. It has also been found to have antioxidant properties and to be able to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-(2,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide in lab experiments include its potential as a treatment for various diseases and its ability to inhibit the activity of certain enzymes. However, its limitations include the fact that its mechanism of action is not fully understood and that further research is needed to fully explore its potential.

Future Directions

There are several potential future directions for research on 2-chloro-N-(2,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide. One direction involves further exploring its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. Another direction involves investigating its potential as a treatment for cancer. Additionally, further research is needed to fully understand its mechanism of action and to explore any potential side effects.

Synthesis Methods

The synthesis of 2-chloro-N-(2,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been achieved through a few different methods. One method involves the reaction of 2-chloro-4-phenylthiazole-5-carboxylic acid with 2,4-dimethylphenylamine in the presence of thionyl chloride. Another method involves the reaction of 2-chloro-4-phenylthiazole-5-carboxylic acid with 2,4-dimethylphenyl isocyanate in the presence of triethylamine.

Scientific Research Applications

2-chloro-N-(2,4-dimethylphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been studied for its potential in various scientific research applications. One study found that it has anti-inflammatory and analgesic effects in animal models. Another study found that it has potential as a treatment for Alzheimer's disease due to its ability to inhibit acetylcholinesterase activity.